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Compound of Interest

Compound Name: 1-Aminoindane Hydrochloride

CAS No.: 70146-15-5

Cat. No.: B1273278

Get Quote

An In-depth Technical Guide to the Core Properties of 1-Aminoindane Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Aminoindane Hydrochloride is a rigid analogue of amphetamine and a member of the

aminoindane class of compounds. It serves as a crucial tool in neuroscience and

pharmacology, primarily recognized for its role as a reversible inhibitor of monoamine oxidase

(MAO). This guide provides a comprehensive overview of its fundamental chemical and

physical properties, delves into its pharmacological profile, outlines common synthetic and

analytical methodologies, and discusses its applications and safety considerations. By

synthesizing technical data with practical insights, this document aims to equip researchers and

drug development professionals with the core knowledge required for the effective utilization of

1-Aminoindane Hydrochloride in a laboratory setting.

Introduction
The study of psychoactive compounds and their mechanisms of action has been a cornerstone

of neuroscience research. Within this field, the aminoindane class of molecules has garnered
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significant interest due to its unique structural and functional properties. 1-Aminoindane
Hydrochloride, as a key member of this family, offers a valuable scaffold for understanding

neurotransmitter modulation. Its primary significance lies in its activity as a reversible inhibitor

of monoamine oxidase (MAO), an enzyme critical for the degradation of monoamine

neurotransmitters like serotonin, dopamine, and norepinephrine. This inhibitory action makes it

an invaluable research chemical for investigating the roles of these neurotransmitter systems in

various physiological and pathological processes. This guide provides a detailed exploration of

its essential characteristics to support its application in research and development.

Chemical and Physical Properties
A thorough understanding of a compound's chemical and physical properties is foundational to

its application in research. These properties dictate its handling, storage, and behavior in

experimental systems.

Chemical Structure: 1-Aminoindane Hydrochloride is the hydrochloride salt of 1-

Aminoindane. The indane framework consists of a benzene ring fused to a cyclopentane

ring. The amine group at the first position of the cyclopentane ring is the key functional group

responsible for its biological activity.

Molecular Formula: C₉H₁₂ClN

CAS Number: 3459-05-8

Molar Mass: 169.65 g/mol

The core physicochemical data for 1-Aminoindane Hydrochloride are summarized in the

table below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1273278/docs?utm_src=pdf-body#1-aminoindane-hydrochloride-basic-properties
https://www.benchchem.com/product/b1273278/docs?utm_src=pdf-body#1-aminoindane-hydrochloride-basic-properties
https://www.benchchem.com/product/b1273278/docs?utm_src=pdf-body#1-aminoindane-hydrochloride-basic-properties
https://www.benchchem.com/product/b1273278/docs?utm_src=pdf-body#1-aminoindane-hydrochloride-basic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273278?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₉H₁₂ClN PubChem

Molar Mass 169.65 g/mol PubChem

Appearance
White to off-white crystalline

powder
Common knowledge

Melting Point 224-228 °C (435-442 °F) PubChem

Solubility Soluble in water Common knowledge

pKa (Data not readily available)

Pharmacology
The pharmacological profile of 1-Aminoindane Hydrochloride is centered on its interaction

with the monoamine oxidase enzymes.

Mechanism of Action
1-Aminoindane Hydrochloride functions as a reversible inhibitor of both isoforms of

monoamine oxidase, MAO-A and MAO-B. These enzymes are located in the outer

mitochondrial membrane and are responsible for the oxidative deamination of

neurotransmitters. By inhibiting MAO, 1-Aminoindane Hydrochloride prevents the breakdown

of monoamines, leading to an increase in their synaptic concentrations. This mechanism is

central to its effects on the central nervous system. Its non-selective nature, inhibiting both

MAO-A and MAO-B, makes it a useful tool for studying the global effects of increased

monoamine levels.
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Caption: Mechanism of MAO inhibition by 1-Aminoindane Hydrochloride.

Pharmacokinetics (ADME)
Detailed pharmacokinetic data for 1-Aminoindane Hydrochloride is not extensively published

in publicly available literature. However, based on its structure as a small, water-soluble amine

salt, general assumptions can be made:

Absorption: Likely to be well-absorbed from the gastrointestinal tract if administered orally, a

common characteristic of small molecule amine salts.

Distribution: Expected to cross the blood-brain barrier to exert its effects on the central

nervous system.

Metabolism: Anticipated to undergo metabolism in the liver, potentially through pathways

such as N-dealkylation or ring hydroxylation, common for amphetamine-like structures.
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Excretion: The parent compound and its metabolites are likely excreted primarily through the

kidneys.

Synthesis and Characterization
Synthetic Routes
A common laboratory-scale synthesis of 1-Aminoindane involves the reduction of 1-indanone

oxime. This process typically starts with 1-indanone, which is converted to its oxime derivative,

followed by a reduction step to yield the final amine. The hydrochloride salt is then formed by

treating the free base with hydrochloric acid.

1-Indanone 1-Indanone Oxime

Oximation
(e.g., NH2OH·HCl) 1-Aminoindane

(Free Base)

Reduction
(e.g., Na/Ethanol)

1-Aminoindane HCl

Salt Formation
(HCl)

Click to download full resolution via product page

Caption: Simplified synthetic workflow for 1-Aminoindane Hydrochloride.

Analytical Methods
Ensuring the purity and identity of 1-Aminoindane Hydrochloride is critical for experimental

reproducibility. High-performance liquid chromatography (HPLC) is a standard method for this

purpose.

Experimental Protocol: HPLC Purity Analysis

Preparation of Standard Solution:

Accurately weigh approximately 10 mg of 1-Aminoindane Hydrochloride reference

standard.

Dissolve in a suitable diluent (e.g., 50:50 acetonitrile:water) to a final concentration of 0.5

mg/mL.

Sonicate briefly to ensure complete dissolution.
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Preparation of Sample Solution:

Prepare the sample to be tested at the same concentration as the standard solution using

the same diluent.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Mobile Phase: A gradient elution may be used, for example, starting with 95% Water (with

0.1% formic acid) and 5% Acetonitrile (with 0.1% formic acid), ramping to a higher organic

concentration. An isocratic method may also be suitable.

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection: UV at 254 nm.

Injection Volume: 10 µL.

Analysis:

Inject the standard solution to determine the retention time of the main peak.

Inject the sample solution.

Calculate the purity of the sample by comparing the area of the main peak to the total area

of all peaks in the chromatogram (Area Percent method).

Applications in Research and Drug Development
1-Aminoindane Hydrochloride is primarily used as a research chemical in pharmacological

and neuroscience studies. Its ability to non-selectively inhibit MAO allows researchers to

investigate the downstream effects of elevated monoamine levels in various experimental

models, including in vitro cell cultures and in vivo animal studies. It can also serve as a

reference standard in the development of novel, more selective MAO inhibitors. While its non-

selective profile limits its therapeutic potential due to a higher risk of side effects compared to
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modern selective inhibitors, its study has contributed to the broader understanding of MAO

inhibitor pharmacology.

Safety, Handling, and Storage
As with any biologically active compound, proper safety and handling procedures are

paramount.

Safety: 1-Aminoindane Hydrochloride is a potent psychoactive substance. It should be

handled by trained personnel in a controlled laboratory environment. Users should consult

the Material Safety Data Sheet (MSDS) before use. Personal Protective Equipment (PPE),

including gloves, lab coat, and safety glasses, is mandatory.

Handling: Avoid inhalation of dust and contact with skin and eyes. Use a chemical fume hood

when handling the solid material.

Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed and

protected from light to ensure long-term stability.

Conclusion
1-Aminoindane Hydrochloride remains a compound of significant interest for its well-defined

role as a non-selective, reversible MAO inhibitor. Its rigid chemical structure and predictable

pharmacological action make it an excellent tool for probing the complexities of the

monoaminergic systems. This guide has provided a foundational understanding of its

properties, from its basic chemical identity to its practical application and handling. For

researchers in pharmacology and drug development, 1-Aminoindane Hydrochloride serves

as both a valuable research probe and a structural benchmark in the ongoing quest for more

refined modulators of neurochemical pathways.
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BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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